Cas no 162932-23-2 (Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI))

• Product Name: Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI)
• CAS No: 162932-23-2
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• CID: 110082
• PubChem ID: 45080932
• Update Time: 2025-04-18

Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI)
• 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2,2-trifluoroethanone
• (R)-1-(2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)-2,2,2-TRIFLUORO-ETHANONE
• 1-[(4R)-2,2-Dimethyl-1,3-dioxolan-4-yl]-2,2,2-trifluoroethan-1-one
• DTXSID50664212
• 162932-23-2
• ETHANONE, 1-(2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)-2,2,2-TRIFLUORO-, (R)- (9CI)
• Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-,(R)-(9ci)

• Inchi： 1S/C7H9F3O3/c1-6(2)12-3-4(13-6)5(11)7(8,9)10/h4H,3H2,1-2H3/t4-/m1/s1
• InChI Key： GZMLZAFJGLIJDA-SCSAIBSYSA-N
• SMILES： FC(C([C@H]1COC(C)(C)O1)=O)(F)F

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.26930